5-((3,4-dihydroisoquinolin-2(1H)-yl)(thiophen-2-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[3,4-dihydro-1H-isoquinolin-2-yl(thiophen-2-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C20H20N4OS2/c1-2-16-21-20-24(22-16)19(25)18(27-20)17(15-8-5-11-26-15)23-10-9-13-6-3-4-7-14(13)12-23/h3-8,11,17,25H,2,9-10,12H2,1H3
• InChI Key: RFKQULFNEQBLQR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=CS3)N4CCC5=CC=CC=C5C4)O
• Molecular Formula: C20H20N4OS2
• Molecular Weight: 396.5 g/mol

Description

5-((3,4-dihydroisoquinolin-2(1H)-yl)(thiophen-2-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H20N4OS2 and its molecular weight is 396.53. The purity is usually 95%.
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Scientific Research Applications

Several studies focus on the synthesis of novel 1,2,4-triazole derivatives and their biological activities, particularly antimicrobial properties. For instance, Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives and evaluated their antimicrobial activities, finding some compounds with good or moderate activities against various microorganisms (H. Bektaş et al., 2007). Similarly, Taha (2008) conducted a study on 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles and -thiadiazines, investigating their potential antimicrobial activity and finding varied efficacy against different microorganisms (M. Taha, 2008).

Structural Analyses and Bioactivity Studies

Research also extends to the synthesis and structural analysis of compounds with similar frameworks, offering a basis for understanding the structural requirements for biological activity. The synthesis of 3,6-diaryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and related compounds by Batanero et al. (2011) through anodic oxidation presents a novel approach to constructing such heterocyclic systems, potentially useful for deriving new compounds with enhanced activities (B. Batanero et al., 2011).

Mechanistic Insights and Applications

Moreover, studies on the mechanisms of action and potential applications of these compounds in various fields, including medicinal chemistry, highlight the importance of understanding the interactions at the molecular level. For example, Funt et al. (2017) explored the cyclization of pyrrolyl-1,2,4-triazoles to create novel heterocyclic skeletons, demonstrating the versatility of these compounds in synthesizing complex molecular structures with potential biological activities (Liya D. Funt et al., 2017).

Mechanism of Action

Target of Action

It is known that 1,2,3,4-tetrahydroisoquinoline, a structural motif in this compound, is present in various natural products and therapeutic lead compounds . These compounds can act as precursors for various alkaloids displaying multifarious biological activities .

Mode of Action

The reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted for the period of 2013–2019 .

Biochemical Pathways

Compounds containing the 1,2,3,4-tetrahydroisoquinoline motif have been known to influence various biochemical pathways due to their broad range of applications .

Result of Action

Compounds containing the 1,2,3,4-tetrahydroisoquinoline motif have been known to display multifarious biological activities .